Trimethyl 2-Methylpropane-1,1,3-tricarboxylate

• Molecular Formula: C10H16O6
• Molecular Weight: 232.23 g/mol
• IUPAC Name: trimethyl 2-methylpropane-1,1,3-tricarboxylate
• InChI: InChI=1S/C10H16O6/c1-6(5-7(11)14-2)8(9(12)15-3)10(13)16-4/h6,8H,5H2,1-4H3
• InChI Key: RXJAOXZWWQADKO-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)OC)C(C(=O)OC)C(=O)OC

Description

Trimethyl 2-Methylpropane-1,1,3-tricarboxylate is a useful research compound. Its molecular formula is C10H16O6 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Scheme 2 illustrates an alternative exemplary method for making a compound of the formula 1.3. Starting from (E)-methyl but-2-enoate, reaction with dimethyl malonate and sodium methoxide gives trimethyl 2-methylpropane-1,1,3-tricarboxylate, which can be resolved, by for example, a lipase, to give compound 1.3.

Synthesis routes and methods II

Procedure details

To a mixture of 28% NaOMe/methanol (0.25 eq) and dimethyl malonate (1.0 eq) in methanol (1.6 vol) was added methyl crotonate at 70° C. The reaction mixture was stirred at the same temperature for 2 hr. After neutralization with acetic acid (0.25 eq)/water (50/50) at 25° C., the mixture was concentrated under reduced pressure. To the mixture was added 5% aq NaCl (3.82 vol) and extracted with MTBE (2 vol X 2), washed two times with 10% NaCl (2 vol) and concentrated to give the product as an oil (89.1% yield, 95% pure as measured by GC-MS).